3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indole derivatives. It has gained significant interest in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and drug discovery.
Mechanism of Action
The exact mechanism of action of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
The compound 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been found to exhibit various biochemical and physiological effects. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.
Advantages and Limitations for Lab Experiments
The compound 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has several advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity towards specific cellular targets. However, its low solubility in water and poor bioavailability are some of the limitations that need to be considered.
Future Directions
There are several future directions that can be explored for the compound 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one. Some of these include the development of more efficient synthesis methods, exploration of its potential applications in the treatment of other diseases, and investigation of its mechanism of action using advanced techniques such as molecular modeling and simulation.
Conclusion:
In conclusion, the compound 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is a promising chemical compound that has gained significant interest in the field of scientific research. Its potential applications in various fields such as medicinal chemistry, organic synthesis, and drug discovery make it an important area of research for future studies.
Synthesis Methods
The synthesis of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one can be achieved by using various methods. One of the commonly used methods involves the reaction of 3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one with ethyl 4-bromobenzoate in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydroxide to obtain the desired compound.
Scientific Research Applications
The compound 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit promising activity against various diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
Product Name |
3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one |
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Molecular Formula |
C21H19NO4 |
Molecular Weight |
349.4 g/mol |
IUPAC Name |
3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-ynylindol-2-one |
InChI |
InChI=1S/C21H19NO4/c1-3-13-22-18-8-6-5-7-17(18)21(25,20(22)24)14-19(23)15-9-11-16(12-10-15)26-4-2/h1,5-12,25H,4,13-14H2,2H3 |
InChI Key |
HSHVYJALVNQOEP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC#C)O |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC#C)O |
Origin of Product |
United States |
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